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Compound of Interest

Compound Name: 6-Phenoxyhexyl bromide

CAS No.: 51795-97-2

Cat. No.: B3023626

Get Quote

Executive Summary & Core Directive
This guide outlines the mandatory disposal protocols for 6-Phenoxyhexyl bromide (also

known as 1-bromo-6-phenoxyhexane). Unlike standard organic solvents, this compound

contains a halogen (bromine) and an ether linkage, necessitating strict segregation from non-

halogenated waste streams.

Immediate Action Required:

Do NOT dispose of via sink/drain.[1] (High aquatic toxicity risk).[2]

Do NOT mix with non-halogenated solvents (e.g., acetone, methanol) unless unavoidable

during synthesis work-up.

Segregate into Halogenated Organic Waste containers immediately.
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Understanding the molecular properties is the first step in safe disposal. This compound is an

alkyl halide with a phenyl ether tail.

Property Data Relevance to Disposal

Chemical Name 6-Phenoxyhexyl bromide Official manifest name

CAS Number 51795-97-2 Required for waste labeling

Molecular Formula C₁₂H₁₇BrO
Contains Bromine

(Halogenated)

Hazard Codes H302, H413
Harmful if swallowed; Toxic to

aquatic life

Flash Point >110°C (Predicted) Combustible (Class IIIB)

Reactivity Electrophile
Reacts with strong

nucleophiles/oxidizers

The "Why" Behind the Protocol: The presence of the bromine atom means that upon

combustion (incineration), this molecule generates Hydrogen Bromide (HBr) gas. Standard

incinerators designed for non-halogenated waste cannot neutralize this acidic gas, leading to

equipment corrosion and toxic emissions. Therefore, it must be sent to a facility equipped with

acid gas scrubbers.

Disposal Workflow Logic
The following decision matrix illustrates the critical decision points for researchers handling this

compound.
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Waste Generation
(6-Phenoxyhexyl bromide)

Is the waste pure or in solution?

Pure Compound
(Solid/Oil)

Pure

In Solution

Mixture

Halogenated Waste Stream
(Primary Path)

Dissolve in minimal
DCM if necessary

Is the solvent Halogenated?
(e.g., DCM, Chloroform)

Yes No (Contaminates stream)

Container Selection:
HDPE or Glass (Amber)

Non-Halogenated Stream
(AVOID if possible)

Only if <1% Halogen content
(Check local EHS)

Labeling:
'Halogenated Organic Waste'

+ CAS 51795-97-2

Click to download full resolution via product page

Figure 1: Decision logic for segregating 6-Phenoxyhexyl bromide waste. Note that even if

mixed with non-halogenated solvents, the presence of the bromide usually forces the entire
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mixture into the Halogenated stream.

Step-by-Step Disposal Protocol
Phase 1: Segregation & Container Selection
Scientific Rationale: Alkyl bromides can permeate certain low-density plastics over time. The

ether linkage is relatively stable, but the bromide is a leaving group that can react if stored

improperly.

Select Container:

Preferred: High-Density Polyethylene (HDPE) jerricans or Amber Glass bottles.

Avoid: Metal containers (unless lined), as potential hydrolysis to HBr can cause corrosion.

Segregation:

Designate a specific carboy for "Halogenated Organics."

Crucial: Do not pour this waste into the "General Organic/Acetone" bin. Doing so

reclassifies the entire container as halogenated, significantly increasing disposal costs for

your facility.

Phase 2: Labeling & Documentation
Regulatory compliance requires accurate identification of the "Constituents of Concern."

Tagging:

Apply a hazardous waste tag immediately upon the first addition of waste.

Check the box for "Halogenated."

Write the full chemical name: 6-Phenoxyhexyl bromide.

List the solvent percentages (e.g., "Dichloromethane 90%, 6-Phenoxyhexyl bromide
10%").
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Hazard Warnings:

Check "Toxic" (due to aquatic toxicity and potential systemic effects).[2]

Check "Irritant."

Phase 3: Handover
Cap the container tightly.[3] Ensure the cap liner is intact (PTFE liners are best).

Wipe the exterior of the container to remove any residue.

Transport to your facility's Central Accumulation Area (CAA) using secondary containment (a

rubber pail or cart with a lip).

Emergency Procedures: Spills & Exposure
In the event of a bench-top spill, immediate containment is necessary to prevent the compound

from reaching drains.

Scenario Action Protocol

Minor Spill (<50 mL)

1. Evacuate immediate area. 2. Don PPE (Nitrile

gloves, goggles). 3. Absorb with Vermiculite or

Sand. 4. Scoop into a wide-mouth jar labeled

"Hazardous Waste - Debris".

Major Spill (>50 mL)

1. Alert EHS immediately. 2. Do not attempt

cleanup if vapors are strong. 3. Ventilate the

room if safe to do so.[2]

Skin Contact

Wash with soap and water for 15 minutes. The

lipophilic nature of the phenoxy chain facilitates

skin absorption; do not use solvents (ethanol) to

wash skin, as this enhances absorption.

References
Sigma-Aldrich. (n.d.).[2] Safety Data Sheet for 6-Phenoxyhexyl bromide. Retrieved from

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.sigmaaldrich.cn/CN/en/sds/aldrich/135194
https://aksci.com/sds/X2939_SDS.pdf
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/135194
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/135194
https://www.benchchem.com/product/b3023626/docs?utm_src=pdf-body#6-phenoxyhexyl-bromide-proper-disposal-handling-procedures-1-2-3-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


U.S. Environmental Protection Agency (EPA). (n.d.). Hazardous Waste Listings &

Characteristics. Retrieved from

ChemicalBook. (2022). 6-Phenoxyhexyl bromide Properties and Safety. Retrieved from

National Research Council. (2011). Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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